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Compound of Interest

Compound Name:
Dichloronickel;1,2-

dimethoxyethane

Cat. No.: B1356937 Get Quote

Essential Safety and Handling Guide for
Dichloronickel;1,2-dimethoxyethane
This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Dichloronickel;1,2-dimethoxyethane. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical in a laboratory setting.

Hazard Identification and Safety Summary
Dichloronickel;1,2-dimethoxyethane is a hazardous chemical that requires careful handling

due to its toxicity, flammability, and potential for causing severe health effects. The compound

is sensitive to moisture and air.[1] It is classified as toxic if swallowed, causes skin and eye

irritation, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and is

suspected of causing cancer.[2][3] The 1,2-dimethoxyethane component is a highly flammable

liquid and vapor.[4][5][6]

Quantitative Hazard Data Summary:
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Hazard Classification
GHS Hazard Statement (H-
phrase)

Signal Word

Acute Toxicity, Oral H301: Toxic if swallowed[2][3] Danger

Skin Corrosion/Irritation
H315: Causes skin irritation[2]

[3]
Warning

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[2]
Warning

Respiratory Sensitization

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[2]

Danger

Carcinogenicity H350: May cause cancer[2] Danger

Flammable Liquid
H225: Highly flammable liquid

and vapour[4][5][6]
Danger

Substances which in contact

with water, emit flammable

gases

H261: In contact with water

releases flammable gas[2][3]
Danger

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

Eyes/Face
Safety Goggles with side

shields or Face Shield

Must be worn at all times to

protect against chemical

splashes.[7][8]

Skin Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Check for

breakthrough times.[5][6]

Lab Coat

A flame-retardant lab coat

should be worn to protect

against splashes.

Respiratory NIOSH-approved Respirator

Required if working outside of

a fume hood or if dust/vapors

are generated.[9][10]

Experimental Workflow and Handling Protocol
All operations involving Dichloronickel;1,2-dimethoxyethane should be conducted within a

certified chemical fume hood to control exposure to vapors and dust.

Step-by-Step Handling Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment and reagents before starting the experiment.

Don the required personal protective equipment (PPE) as detailed in the table above.

Dispensing and Handling:

Handle the solid compound carefully to avoid generating dust.[9]

Use spark-proof tools and equipment to prevent ignition of flammable vapors.[4][11]
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Keep the container tightly closed when not in use to prevent exposure to moisture and air.

[1][5]

Ground and bond containers and receiving equipment to prevent static discharge.[4][12]

During the Reaction:

Maintain the reaction setup within the fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Ensure adequate ventilation at all times.[9]

Post-Experiment:

Decontaminate all equipment that has come into contact with the chemical.

Wipe down the work area within the fume hood.

Properly label and store all waste materials for disposal.

Experimental Workflow Diagram:

Preparation Handling Cleanup & Disposal

Don PPE Verify Fume Hood Operation Gather Materials Dispense Chemical in Fume HoodProceed to handling Conduct Reaction Decontaminate EquipmentExperiment complete Segregate & Label Waste Clean Work Area Execute Disposal PlanReady for disposal

Waste Collection Waste Treatment (Pre-disposal) Final Disposal

Collect Waste in Labeled Containers Precipitate Nickel as HydroxideProceed to treatment Separate and Dewater Sludge Arrange for Specialized DisposalReady for pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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